Withasomniferolide B

睡茄内酯B结构式

Chinese Name

睡茄内酯B

English Name

Withasomniferolide B

标识符

CAS No.

2365386-75-8

Compound details reference Kuujia Chemical Encyclopedia: 2365386-75-8

Druglikeness Data

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

44%
34/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled34
druglikeness.missing44
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority

Showing all 11 categories

MW
MW
470.6000
druglikeness.valid
TPSA
TPSA
76.0000
druglikeness.valid
pKa_acidic
pKa_acidic
-
pKa_basic
pKa_basic
-
LogP
LogP
3.2000
druglikeness.valid
LogD
LogD
2.8000
druglikeness.valid
HBA
HBA
5
druglikeness.valid

water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-

Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
No
druglikeness.valid
corneal_permeability
corneal_permeability
-
HIA
HIA
Moderate
druglikeness.valid
bioavailability
bioavailability
0.5500
druglikeness.valid

PPB
PPB
0.8500
druglikeness.valid
VD
VD
-
tissue_distribution
tissue_distribution
-
blood_brain_barrier
blood_brain_barrier
No
druglikeness.valid
placental_barrier
placental_barrier
-
milk_secretion
milk_secretion
-

liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
4.5000
druglikeness.valid

CYP1A2_substrate
CYP1A2_substrate
No
druglikeness.valid
CYP1A2_inhibitor
CYP1A2_inhibitor
No
druglikeness.valid
CYP2C9_substrate
CYP2C9_substrate
No
druglikeness.valid
CYP2C9_inhibitor
CYP2C9_inhibitor
No
druglikeness.valid
CYP2C19_substrate
CYP2C19_substrate
No
druglikeness.valid
CYP2C19_inhibitor
CYP2C19_inhibitor
No
druglikeness.valid
CYP2D6_substrate
CYP2D6_substrate
No
druglikeness.valid
CYP2D6_inhibitor
CYP2D6_inhibitor
No
druglikeness.valid
CYP3A4_substrate
CYP3A4_substrate
Yes
druglikeness.valid
CYP3A4_inhibitor
CYP3A4_inhibitor
No
druglikeness.valid

UGT1A1_substrate
UGT1A1_substrate
-
UGT1A3_substrate
UGT1A3_substrate
-
UGT1A4_substrate
UGT1A4_substrate
-
UGT1A6_substrate
UGT1A6_substrate
-
UGT1A9_substrate
UGT1A9_substrate
-

Ames_test
Ames_test
Negative
druglikeness.valid
micronucleus_test
micronucleus_test
-
chromosomal_aberration
chromosomal_aberration
-
DNA_damage
DNA_damage
-
carcinogenicity
carcinogenicity
No
druglikeness.valid

LD50_oral
LD50_oral
1200.0000
druglikeness.valid
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
No
druglikeness.valid
cardiotoxicity
cardiotoxicity
No
druglikeness.valid
nephrotoxicity
nephrotoxicity
-
neurotoxicity
neurotoxicity
-
hERG_inhibition
hERG_inhibition
No
druglikeness.valid

Pgp_substrate
Pgp_substrate
Yes
druglikeness.valid
Pgp_inhibitor
Pgp_inhibitor
No
druglikeness.valid
BCRP_substrate
BCRP_substrate
-
BCRP_inhibitor
BCRP_inhibitor
-
OATP1B1_substrate
OATP1B1_substrate
-
OATP1B1_inhibitor
OATP1B1_inhibitor
-
OATP1B3_substrate
OATP1B3_substrate
-
OATP1B3_inhibitor
OATP1B3_inhibitor
-

drug_induced_liver_injury
drug_induced_liver_injury
-
QT_prolongation
QT_prolongation
-
skin_sensitization
skin_sensitization
-
respiratory_toxicity
respiratory_toxicity
-
reproductive_toxicity
reproductive_toxicity
-
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
-
Skin_Sens
Skin_Sens
-
Resp_Sens
Resp_Sens
-
Photo_tox
Photo_tox
-
Ser_ALK
Ser_ALK
-
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
Related Diseases

癫痫

Epilepsy

Corresponding Targets:

TRPV1 (TRPV1)CHRNA7 (CHRNA7)TRPA1 (TRPA1)

抑郁症

Depression

Corresponding Targets:

AMPK (PRKAA1)[object (N/A)IDO1 (IDO1)

焦虑症

Anxiety Disorders

Corresponding Targets:

MAOA (MAOA)TRPV1 (TRPV1)CNR1 (CNR1)

失眠症

Insomnia

Corresponding Targets:

MTNR1B (MTNR1B)SLC6A4 (SLC6A4)HRH1 (HRH1)

神经病理性疼痛

Neuropathic pain

Corresponding Targets:

TLR4 (TLR4)TRPV1 (TRPV1)CNR1 (CNR1)
Plant Sources

醉茄

Withania somnifera

相关化合物

Songoramine结构图
Songoramine
Songoramine
CAS号:23179-78-4
分子式:C22H29NO3
分子量:355.4780
3-Phenyl-1-(pyrrol-1-yl)propan-1-one结构图
3-Phenyl-1-(pyrrol-1-yl)propan-1-one
3-Phenyl-1-(pyrrol-1-yl)propan-1-one
CAS号:112448-69-8
分子式:C13H13NO
分子量:199.2530
3-(4-Methoxyphenyl)-1-(pyrrol-1-yl)propan-1-one结构图
3-(4-Methoxyphenyl)-1-(pyrrol-1-yl)propan-1-one
3-(4-Methoxyphenyl)-1-(pyrrol-1-yl)propan-1-one
CAS号:448905-82-6
分子式:C14H15NO2
分子量:229.2790
Gelsempervine A结构图
Gelsempervine A
Gelsempervine A
CAS号:865187-17-3
分子式:C22H26N2O4
分子量:382.4600
5,6-Dihydropyridin-2(1H)-one结构图
5,6-Dihydropyridin-2(1H)-one
5,6-Dihydropyridin-2(1H)-one
CAS号:6052-73-9
分子式:C5H7NO
分子量:97.1170
Isoelemicin结构图
Isoelemicin
Isoelemicin
CAS号:5273-85-8
分子式:C12H16O3
分子量:208.2570